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Compound of Interest

Compound Name: 1,4-Dibromopentane

Cat. No.: B1359787

Abstract: This document provides a comprehensive technical overview of the physicochemical
properties, solubility profile, and stability characteristics of 1,4-dibromopentane (CAS No: 626-
87-9). It is intended for researchers, scientists, and professionals in drug development and
chemical synthesis who utilize this compound as a key intermediate. This guide consolidates
available data on its physical constants, behavior in various solvents, and factors influencing its
degradation. Detailed experimental protocols for assessing solubility and stability are provided,
alongside graphical representations of key concepts and workflows to facilitate understanding.

Physicochemical Properties of 1,4-Dibromopentane

1,4-Dibromopentane is a halogenated alkane that serves as a versatile building block in
organic synthesis.[1][2] Its utility is largely dictated by its physical and chemical properties,
which are summarized below.

Table 1: Key Physicochemical Data for 1,4-Dibromopentane
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Property Value Source(s)
CAS Number 626-87-9 [3][4][5]
Molecular Formula CsHaioBr2 [3114]
Molecular Weight 229.94 g/mol [11[3114]
Appearance C.:Ieér, colorless to light yellow 5]

liquid
Melting Point -34.4°C [1][3][5]
Boiling Point 98-99 °C at 25 mmHg [11[31[5]
Density 1.687 g/mL at 25 °C [11[31[5]

Refractive Index

n20/D 1.5085

[1]

Flash Point

>110 °C (>230 °F)

[3][5]

Solubility Profile

The solubility of a compound is critical for its application in reaction chemistry, purification, and
formulation. Like other haloalkanes, the solubility of 1,4-dibromopentane is governed by its
molecular structure and polarity.

The molecule possesses a nonpolar five-carbon backbone, while the carbon-bromine bonds
introduce a degree of polarity. However, the overall character of the molecule is nonpolar to
moderately polar.[6] This dictates its solubility behavior:

e Aqueous Solubility: 1,4-Dibromopentane is reported as insoluble in water.[3] This is
because haloalkanes cannot form hydrogen bonds with water molecules.[7][8] The energy
required to break the strong hydrogen bonds between water molecules is not sufficiently
compensated by the weaker dipole-dipole interactions that would form between water and
the haloalkane, making dissolution energetically unfavorable.[7][8][9]

o Organic Solvent Solubility: It is expected to be readily soluble in a wide range of common
organic solvents.[7][8] This includes nonpolar solvents (e.g., hexane, toluene) and
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moderately polar solvents (e.g., dichloromethane, diethyl ether), where the intermolecular
forces are of a similar type and magnitude (van der Waals forces).[6][7]

Table 2: Qualitative Solubility of 1,4-Dibromopentane

Solvent Type Example(s) Expected Solubility Rationale

] Insoluble to Sparingly Inability to form strong
Polar Protic Water, Ethanol

Soluble hydrogen bonds.[7][8]
) Favorable dipole-
Polar Aprotic Acetone, DMSO Soluble ) ] )
dipole interactions.
"Like dissolves like";
Nonpolar Hexane, Toluene Soluble similar van der Waals
forces.[7]
. Strong structural and
Halogenated Dichloromethane Soluble

polarity similarity.[6]

The solubility of haloalkanes in organic solvents may increase with a rise in temperature, which
provides the kinetic energy needed to overcome intermolecular forces.[6]

Organic Solvent (e.g., Hexane) Simil Y
Soluble N | Similar van der Waals forces

in solute and solvent
Solvent — >

[

Polar Solvent (e.g., Water)
. Energy to break strong 7
Insoluble / Poor Solubility ghekels o f . f
> - H-bonds in water is too high
1,4-Dibromopentane Moderately Polar
(Solute) Weak Intermolecular Forces

Logical Factors Influencing Solubility

Click to download full resolution via product page

Caption: Factors determining the solubility of 1,4-dibromopentane.
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Experimental Protocol for Solubility Determination

This protocol outlines a method for the qualitative and semi-quantitative assessment of
solubility.

Objective: To determine the solubility of 1,4-dibromopentane in various solvents.

Materials:

1,4-Dibromopentane

A selection of solvents (e.g., deionized water, ethanol, hexane, dichloromethane)

Calibrated pipettes or micropipettes

Vortex mixer

Small, sealed vials or test tubes

Analytical balance

Methodology:

Preparation: Label a series of vials, one for each solvent to be tested.

e Solvent Addition: Add a precise volume (e.g., 1.0 mL) of a solvent to its corresponding
labeled vial.

o Solute Addition (Qualitative): Add a small, known amount of 1,4-dibromopentane (e.g., 20
uL, approx. 34 mg) to the vial. Seal the vial immediately.

e Mixing: Vigorously mix the contents using a vortex mixer for 1-2 minutes.

o Observation: Allow the mixture to stand for 5-10 minutes. Observe the solution against a
contrasting background.

o Soluble: The solution is a single, clear phase with no visible droplets of undissolved solute.
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o Partially Soluble: The solution is cloudy, or a distinct second layer/droplets are visible, but
smaller than the initial amount added.

o Insoluble: The solute remains as a distinct, separate phase with no apparent dissolution.

o Semi-Quantitative Assessment (for soluble/partially soluble cases):

o If the initial amount dissolved completely, continue adding known increments (e.g., 20 uL)
of 1,4-dibromopentane, mixing thoroughly after each addition.

o Continue until persistent undissolved solute (cloudiness or a separate layer) is observed.

o Calculate the approximate solubility in mg/mL based on the total volume of solute added
before saturation was reached.

o Data Recording: Record all observations and calculated values in a structured table.

Stability Profile

The stability of 1,4-dibromopentane is a key consideration for its storage, handling, and use in
chemical reactions.

e Thermal Stability: The compound has a high flash point of over 110 °C, indicating it is not
highly flammable and is relatively stable at ambient temperatures.[5] However,
recommended storage conditions of 2-8 °C suggest that long-term stability may be
compromised at higher temperatures, potentially leading to slow decomposition.[5]

o Light Sensitivity: While not specifically documented for this compound, alkyl bromides, in
general, can be sensitive to light.[7] Exposure to UV light can induce the formation of
radicals, initiating degradation pathways. It is therefore prudent to store the compound in
amber or opaque containers.

e Chemical Stability & Reactivity: The bromine atoms in 1,4-dibromopentane are good
leaving groups, making the compound a reactive substrate for various nucleophilic
substitution (Sn1/Sn2) and elimination (E1/E2) reactions.[10][11] This reactivity is
fundamental to its role in synthesis but also implies instability in the presence of nucleophiles
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(e.g., water, hydroxides, amines) or strong bases.[11][12][13] Under basic conditions, it can
undergo double elimination to form dienes.[12][13]

Potential Degradation Pathways

The degradation of 1,4-dibromopentane is primarily driven by its chemical reactivity. The main
pathways involve the cleavage of the carbon-bromine bond.

Nucleophile (e.g., H20, OH") 1,4-Dibromopentane

Base (e.g., OH-, RO")
1

I I
I I
| Snl/Sn2 El/E2 |
i I

Elimination
(with Base)

Nucleophilic Substitution
Bromopentanols / Pentanediols Bromopentadienes / Pentadienes
+ HBr + HBr

(e.g., Hydrolysis)
Potential Degradation Pathways for 1,4-Dibromopentane

Click to download full resolution via product page

Caption: Major chemical pathways leading to the degradation of 1,4-dibromopentane.

Experimental Protocol for Stability Assessment

This protocol describes a forced degradation study to assess the stability of 1,4-
dibromopentane under various stress conditions. Such studies are crucial in drug
development to identify potential degradants.[14]

Objective: To evaluate the stability of 1,4-dibromopentane and identify potential degradation
products under thermal, photolytic, and chemical stress.

Materials:

e 1,4-Dibromopentane
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o Appropriate solvent for dilution (e.g., acetonitrile)

e Acids (e.g., 0.1 M HCI), bases (e.g., 0.1 M NaOH), and oxidizing agents (e.g., 3% H2032)
o Temperature-controlled oven

o Photostability chamber

e GC-MS or HPLC-UV/MS system for analysis

e Volumetric flasks, vials

Methodology:

o Stock Solution Preparation: Prepare a stock solution of 1,4-dibromopentane of known
concentration (e.g., 1 mg/mL) in the chosen solvent.

» Stress Conditions: Aliquot the stock solution into separate, labeled vials for each stress
condition:

o Thermal Stress: Store a vial in an oven at an elevated temperature (e.g., 60-80 °C) for a
defined period (e.g., 24-48 hours).

o Photolytic Stress: Expose a vial in a photostability chamber according to ICH Q1B
guidelines. A control vial should be wrapped in aluminum foil and placed alongside.

o Acidic Hydrolysis: Add an equal volume of 0.1 M HCI, mix, and keep at room temperature
or slightly elevated temperature.

o Basic Hydrolysis: Add an equal volume of 0.1 M NaOH, mix, and keep at room
temperature.

o Oxidative Stress: Add an equal volume of 3% H202, mix, and keep at room temperature.

o Control: Keep one vial of the stock solution at recommended storage conditions (2-8 °C) in
the dark.
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o Time-Point Sampling: At specified time intervals (e.g., 0, 4, 8, 24 hours), withdraw a sample
from each stress condition. Neutralize the acidic and basic samples if necessary before
analysis.

e Analysis: Analyze all samples, including the control, using a validated stability-indicating
chromatographic method (e.g., GC-MS).

o Data Evaluation:

o Quantify the remaining percentage of 1,4-dibromopentane in each sample relative to the
time-zero control.

o Use the mass spectrometer to identify the molecular weights of any new peaks that
appear, corresponding to degradation products.

o Determine the primary degradation pathways under each stress condition.
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Caption: A generalized workflow for conducting a forced degradation stability study.

Safety and Handling

1,4-Dibromopentane is classified as an irritant.[4] It is harmful if swallowed and causes skin,
eye, and respiratory irritation.[4] Appropriate personal protective equipment (PPE), including
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gloves and safety glasses, should be used when handling this chemical.[1] It should be stored
in a cool (2-8 °C), dry, and well-ventilated area away from incompatible materials and sources
of ignition.[5]

Conclusion

1,4-Dibromopentane is a key chemical intermediate with well-defined physical properties. Its
solubility is low in aqueous media but high in a broad range of organic solvents, a characteristic
that is central to its use in synthesis and purification. While relatively stable under controlled
storage conditions, its utility is derived from its chemical reactivity, particularly its susceptibility
to nucleophilic substitution and elimination reactions. Understanding these stability and
degradation profiles is essential for optimizing reaction conditions, ensuring long-term storage
integrity, and meeting regulatory requirements in pharmaceutical development. The protocols
and data presented in this guide offer a foundational resource for scientists and researchers
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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